Chlorodibromomethane
Chlorodibromomethane
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Chlorodibromomethane is a clear colorless to yellow-orange liquid. Density 2.451 g / cm3. No flash point.
Chlorodibromomethane is an organochlorine compound.
Dibromochloromethane, also known as chlorodibromomethane, belongs to the class of organic compounds known as trihalomethanes. These are organic compounds in which exactly three of the four hydrogen atoms of methane (CH4) are replaced by halogen atoms. Dibromochloromethane is a potentially toxic compound.
Chlorodibromomethane is a clear colorless to yellow-orange liquid. Density 2.451 g / cm3. No flash point.
Chlorodibromomethane is an organochlorine compound.
Dibromochloromethane, also known as chlorodibromomethane, belongs to the class of organic compounds known as trihalomethanes. These are organic compounds in which exactly three of the four hydrogen atoms of methane (CH4) are replaced by halogen atoms. Dibromochloromethane is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
124-48-1
VCID:
VC21116416
InChI:
InChI=1S/CHBr2Cl/c2-1(3)4/h1H
SMILES:
C(Cl)(Br)Br
Molecular Formula:
CHBr2Cl
Molecular Weight:
208.28 g/mol
Chlorodibromomethane
CAS No.: 124-48-1
Cat. No.: VC21116416
Molecular Formula: CHBr2Cl
Molecular Weight: 208.28 g/mol
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Specification
| Description | Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards Chlorodibromomethane is a clear colorless to yellow-orange liquid. Density 2.451 g / cm3. No flash point. Chlorodibromomethane is an organochlorine compound. Dibromochloromethane, also known as chlorodibromomethane, belongs to the class of organic compounds known as trihalomethanes. These are organic compounds in which exactly three of the four hydrogen atoms of methane (CH4) are replaced by halogen atoms. Dibromochloromethane is a potentially toxic compound. |
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| CAS No. | 124-48-1 |
| Molecular Formula | CHBr2Cl |
| Molecular Weight | 208.28 g/mol |
| IUPAC Name | dibromo(chloro)methane |
| Standard InChI | InChI=1S/CHBr2Cl/c2-1(3)4/h1H |
| Standard InChI Key | GATVIKZLVQHOMN-UHFFFAOYSA-N |
| SMILES | C(Cl)(Br)Br |
| Canonical SMILES | C(Cl)(Br)Br |
| Boiling Point | 246 to 248 °F at 748 mm Hg (NTP, 1992) 120.0 °C 121.3 - 121.8 °C; also reported as 123-125 °C |
| Colorform | Colorless to pale yellow liquid Clear, colorless, heavy liquid |
| Flash Point | greater than 200 °F (NTP, 1992) |
| Melting Point | -8 °F (NTP, 1992) -20.0 °C -20 °C |
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